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Compound of Interest

Compound Name: 3-Hepten-2-one, (Z)-

Cat. No.: B12672707 Get Quote

Technical Guide: (Z)-3-Hepten-2-one
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This technical guide provides an in-depth overview of (Z)-3-Hepten-2-one, a specific

stereoisomer of the unsaturated ketone 3-Hepten-2-one.

IUPAC Nomenclature: (Z)-hept-3-en-2-one[1]

CAS Number: 69668-88-8[1]

Synonyms: cis-3-Hepten-2-one, (3Z)-3-Hepten-2-one[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of (Z)-3-Hepten-2-one is

presented in the table below. This data is crucial for its identification, handling, and application

in various experimental settings.
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Property Value Source

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless oily liquid [2][3]

Odor Powerful, sharp, grassy [2][3]

Boiling Point 34-39 °C at 1466 Pa [2]

Density 0.8840 g/cm³ (at 20°C) [2]

Refractive Index 1.4325 (at 20°C) [2]

Solubility
Insoluble in water; soluble in

alcohol and oils
[2][3]

Experimental Protocols: Synthesis of (Z)-3-Hepten-
2-one
The stereoselective synthesis of (Z)-3-Hepten-2-one can be achieved via the partial catalytic

hydrogenation of 3-heptyn-2-one. This method ensures the formation of the cis (or Z) double

bond.

Synthesis of 3-Heptyn-2-one (Precursor)
Reaction: Acylation of 1-pentyne with acetic anhydride.

Materials:

1-Pentyne

Acetic Anhydride

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Organolithium reagent (e.g., n-Butyllithium in hexanes)

Procedure:
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In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and

a nitrogen inlet, dissolve 1-pentyne in anhydrous THF.

Cool the solution to -78°C using a dry ice/acetone bath.

Slowly add one equivalent of n-butyllithium dropwise while maintaining the temperature at

-78°C.

Stir the resulting solution for 30 minutes at -78°C to ensure complete formation of the lithium

acetylide.

Add one equivalent of acetic anhydride dropwise to the solution.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation to yield 3-heptyn-2-one.

Partial Hydrogenation to (Z)-3-Hepten-2-one
Reaction: Stereoselective reduction of an alkyne to a cis-alkene.

Materials:

3-Heptyn-2-one

Lindlar's catalyst (Pd/CaCO₃ poisoned with lead acetate and quinoline) or P-2 Nickel catalyst

Hydrogen gas (H₂)

Solvent (e.g., Methanol or Ethanol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12672707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a hydrogenation flask, dissolve the synthesized 3-heptyn-2-one in methanol.

Add a catalytic amount of Lindlar's catalyst (typically 5-10% by weight of the alkyne).

Seal the flask and purge the system with nitrogen, followed by hydrogen gas.

Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at a

slightly positive pressure).

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) to observe the disappearance of the starting alkyne and the appearance of the alkene

product, ensuring the reaction is stopped before over-reduction to the alkane occurs.

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

Rinse the celite pad with the solvent used for the reaction.

Concentrate the filtrate under reduced pressure to obtain the crude (Z)-3-Hepten-2-one.

Further purification can be achieved by flash column chromatography on silica gel if

necessary.

Logical Workflow Visualization
The following diagram illustrates the synthetic pathway and subsequent analytical workflow for

producing and verifying (Z)-3-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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